Cas no 921791-87-9 (4-chloro-N-4-({2-(3-chlorophenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-chloro-N-4-({2-(3-chlorophenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 921791-87-9
• MF: C₂₀H₁₇Cl₂N₃O₂S
• MW: 434.338881254196
• CID: 6045140
• PubChem ID: 18567946
• Update Time: 2025-06-10

4-chloro-N-4-({2-(3-chlorophenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-4-({2-(3-chlorophenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide
• 4-Thiazoleacetamide, 2-[(4-chlorobenzoyl)amino]-N-[2-(3-chlorophenyl)ethyl]-
• 921791-87-9
• 4-chloro-N-[4-({[2-(3-chlorophenyl)ethyl]carbamoyl}methyl)-1,3-thiazol-2-yl]benzamide
• F2202-0301
• 4-chloro-N-(4-(2-((3-chlorophenethyl)amino)-2-oxoethyl)thiazol-2-yl)benzamide
• 4-chloro-N-[4-[2-[2-(3-chlorophenyl)ethylamino]-2-oxoethyl]-1,3-thiazol-2-yl]benzamide
• AKOS024628148

• Inchi： 1S/C20H17Cl2N3O2S/c21-15-6-4-14(5-7-15)19(27)25-20-24-17(12-28-20)11-18(26)23-9-8-13-2-1-3-16(22)10-13/h1-7,10,12H,8-9,11H2,(H,23,26)(H,24,25,27)
• InChI Key： HUYRIXMGNGTHRH-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCCC2=CC=CC(Cl)=C2)=O)N=C1NC(=O)C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 433.0418534g/mol
• Monoisotopic Mass: 433.0418534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• Density: 1.413±0.06 g/cm3(Predicted)
• pka: 6.86±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-chloro-N-4-({2-(3-chlorophenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide

Introduction to 4-chloro-N-4-({2-(3-chlorophenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide (CAS No. 921791-87-9) and Its Applications in Modern Chemical Biology

The compound 4-chloro-N-4-({2-(3-chlorophenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide, identified by its CAS number 921791-87-9, represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its benzamide core and thiazole ring, has garnered considerable attention due to its potential therapeutic applications and mechanistic insights into biological pathways. The presence of multiple functional groups, including a chloro substituent and a carbamoyl moiety, makes this compound a versatile scaffold for drug discovery and molecular probes.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, with thiazole derivatives being particularly prominent. The thiazol-2-yl group in this compound contributes to its unique chemical properties, enabling interactions with biological targets that are not readily achievable with simpler molecules. The benzamide moiety further enhances its binding affinity to proteins, making it an attractive candidate for modulating enzyme activity and signal transduction pathways. These features have positioned 4-chloro-N-4-({2-(3-chlorophenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide as a promising lead compound in the development of novel therapeutics.

In the realm of drug discovery, the chloro substituent plays a pivotal role in determining the compound's pharmacokinetic profile. Chlorinated aromatic compounds are well-documented for their ability to enhance metabolic stability while maintaining high bioavailability. This characteristic is particularly valuable in the design of long-acting drugs that require sustained activity within the body. Additionally, the carbamoyl group introduces a polar interaction surface, which can be exploited to improve binding affinity to biological targets such as kinases and transcription factors. These structural elements collectively contribute to the compound's potential as a pharmacological agent.

Emerging research in chemical biology has demonstrated that 1,3-thiazole derivatives exhibit remarkable versatility in modulating biological processes. The thiazole ring is a key component in many natural products and pharmaceuticals, owing to its ability to engage with various enzymatic and receptor systems. For instance, studies have shown that thiazole-based compounds can inhibit bacterial growth by targeting essential metabolic pathways. The incorporation of a benzamide group into this framework further expands its utility, as benzamides are known for their role in pain management and anti-inflammatory therapies. This combination of structural features makes 4-chloro-N-4-({2-(3-chlorophenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide a multifaceted molecule with broad therapeutic implications.

The synthesis of this compound involves complex organic transformations that highlight the ingenuity of modern synthetic chemistry. The multi-step process requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the thiazole ring through cyclization reactions, followed by functionalization with the benzamide and carbamoyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the chloro substituent at the desired position. These synthetic strategies underscore the compound's complexity and the expertise required to produce it on an industrial scale.

From a computational chemistry perspective, virtual screening methods have been instrumental in evaluating the potential of 4-chloro-N-4-({2-(3-chlorophenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide as a drug candidate. Molecular docking simulations have revealed favorable interactions with target proteins, suggesting its ability to modulate key biological pathways. These computational studies provide valuable insights into the compound's binding mode and potential side effects before experimental validation is conducted. Such integrative approaches between computational modeling and experimental chemistry are becoming increasingly indispensable in modern drug discovery.

The pharmacological profile of this compound is further illuminated by preclinical studies that have assessed its activity against various disease models. Initial findings indicate that it exhibits potent inhibitory effects on specific enzymes implicated in inflammatory responses and cancer progression. The dual functionality of the benzamide and thiazole moieties appears to synergize, enhancing overall efficacy while minimizing off-target effects. These results are particularly encouraging given the growing demand for targeted therapies that address complex diseases without systemic toxicity.

Future directions for research on 4-chloro-N-4-({2-(3-chlorophenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide include exploring its mechanism of action at a molecular level through advanced biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. Understanding how this compound interacts with biological targets will provide critical insights into its therapeutic potential and guide subsequent modifications for improved efficacy. Additionally, formulation studies are underway to optimize its delivery systems for clinical applications.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic scaffolds used in drug development. By demonstrating how structural modifications can enhance pharmacological activity, it sets a precedent for designing novel therapeutics with tailored properties. As research continues to uncover new biological targets and mechanisms, compounds like 4-chloro-N-4-({2-(3-chlorophenyl)ethylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide will serve as invaluable tools for advancing our understanding of human health and disease.